4-(3-Methoxyphenyl)aniline

Specification

• CAS No.: 207287-79-4
• Molecular Formula: C13H13NO
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 4-(3-methoxyphenyl)aniline
• Standard InChI: InChI=1S/C13H13NO/c1-15-13-4-2-3-11(9-13)10-5-7-12(14)8-6-10/h2-9H,14H2,1H3
• Standard InChI Key: OSWFIVFLDKOXQC-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=CC=C(C=C2)N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC=C(C=C2)N

Introduction

4-(3-Methoxyphenyl)aniline, also known as N-(3-Methoxyphenyl)aniline, is an organic compound with the chemical formula C₁₃H₁₃NO. It is characterized by its white crystalline solid appearance and solubility in various organic solvents such as ethanol, dichloromethane, and dimethyl sulfoxide. The compound's structure includes both an aniline group and a methoxy-substituted phenyl group, which significantly influences its chemical properties and potential applications.

Synthesis

The synthesis of 4-(3-Methoxyphenyl)aniline typically involves the reaction of aniline with 3-methoxynitrobenzene. This process can be optimized through various chemical methods to improve yield and purity.

Biological Activity and Applications

4-(3-Methoxyphenyl)aniline exhibits notable biological activity, particularly in medicinal chemistry. It has been explored for its potential anti-inflammatory and anticancer properties. The methoxy group enhances its lipophilicity and bioavailability, making it a candidate for drug development.

Comparison with Similar Compounds

Compound	Structure	Unique Features
4-(3-Methoxyphenyl)aniline	C₁₃H₁₃NO	Dual substituents enhance reactivity
4-Methoxyaniline	C₈H₁₁NO	Simple structure; lower complexity
3-Methoxyaniline	C₈H₁₁NO	Different position of methoxy affects properties
Aniline	C₆H₇N	Baseline structure; no substituents

Research Findings and Future Directions

Research on 4-(3-Methoxyphenyl)aniline is evolving, with potential applications in drug development due to its biological activity. Further studies are needed to fully explore its therapeutic potential and to understand its interactions with biological targets.